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Compound of Interest

Compound Name: 6-Methoxyphthalide

Cat. No.: B1583207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 6-Methoxyphthalide, a

member of the bioactive class of phthalide compounds. While direct research on this specific

molecule is emerging, this document synthesizes available data, explores the broader context

of phthalide pharmacology, and outlines potential avenues for future investigation. We will

delve into its chemical characteristics, plausible synthetic routes, and extrapolate its potential

biological activities and mechanisms of action based on the well-documented properties of

related compounds. This guide is intended to serve as a foundational resource for researchers

and drug development professionals interested in the therapeutic promise of 6-
Methoxyphthalide.

Introduction to the Phthalide Class of Compounds
Phthalides, also known as isobenzofuranones, are a class of bicyclic aromatic lactones that are

widely distributed in the plant and fungal kingdoms.[1][2][3] Many plants containing phthalides

have a long history of use in traditional medicine across Asia, Europe, and North America for

treating a variety of ailments.[4] This class of compounds is characterized by a γ-lactone ring

fused to a benzene ring.

The core structure of phthalides allows for extensive chemical modification, leading to a diverse

array of natural and synthetic derivatives. These modifications significantly influence their
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biological activity.

The Therapeutic Significance of Phthalides
Scientific research has validated many of the traditional uses of phthalide-containing plants,

revealing a broad spectrum of pharmacological activities. These include:

Neuroprotective Effects: Certain phthalides, such as n-butylphthalide, have been

investigated and even approved for the treatment of ischemic stroke.[2] They are believed to

exert their effects through mechanisms like anti-inflammatory action, reduction of oxidative

stress, and protection against apoptosis in neuronal cells.

Antimicrobial Activity: Many naturally occurring phthalides exhibit significant antibacterial and

antifungal properties.[1]

Anti-inflammatory and Analgesic Effects: Phthalides have been shown to modulate

inflammatory pathways, potentially by inhibiting enzymes involved in the inflammatory

cascade.[5]

Anticancer Properties: Some phthalide derivatives have demonstrated cytotoxic effects

against various cancer cell lines.[6][7]

The diverse biological activities of phthalides make them a compelling subject for drug

discovery and development.

6-Methoxyphthalide: A Profile
6-Methoxyphthalide, with the chemical name 6-Methoxyisobenzofuran-1(3H)-one, is a specific

derivative within the phthalide family.[8]

Chemical and Physical Properties
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Property Value Source

Molecular Formula C₉H₈O₃ [8]

Molecular Weight 164.16 g/mol PubChem

CAS Number 4741-63-3 PubChem

Appearance Crystalline solid (predicted) -

Solubility

Soluble in organic solvents like

DMSO and methanol

(predicted)

-

Note: Some physical properties are predicted based on the general characteristics of

phthalides and may require experimental verification.

Structural Elucidation
The structure of 6-Methoxyphthalide consists of the core isobenzofuran-1(3H)-one skeleton

with a methoxy group substituted at the 6th position of the benzene ring.[8]

Caption: Chemical structure of 6-Methoxyphthalide.

Synthesis of 6-Methoxyphthalide
While specific, optimized synthetic protocols for 6-Methoxyphthalide are not widely published

in peer-reviewed literature, its synthesis can be approached through established methods for

phthalide and isobenzofuranone formation. A plausible retro-synthetic analysis suggests that 3-

methoxybenzoic acid could serve as a suitable starting material.

Proposed Synthetic Pathway
A potential synthetic route involves the palladium-catalyzed carbonylation of a methoxy-

substituted bromobenzyl alcohol or a related derivative. An alternative approach described for

the synthesis of the isomeric 5-methoxyisobenzofuran-1(3H)-one involves a palladium-

catalyzed intramolecular C-H functionalization of the corresponding methoxybenzoic acid.[9]
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A documented synthesis of 6-Methoxyisobenzofuran-1(3H)-one involved the reaction of 3-

methoxybenzoic acid with dibromomethane in the presence of Palladium (II) acetate and

potassium dihydrogen phosphate at elevated temperatures.[8]

Experimental Protocol (Based on a similar synthesis):[8]

Reaction Setup: A reaction tube equipped with a magnetic stir bar is charged with 3-

methoxybenzoic acid, Palladium (II) acetate, potassium dihydrogen phosphate, and

dibromomethane.

Reaction Conditions: The tube is sealed and the reaction mixture is stirred at 140°C for 36

hours.

Workup and Purification: After cooling, the mixture is filtered through celite. The filtrate is

then concentrated under reduced pressure, and the residue is purified by silica gel column

chromatography.

Synthesis of 6-Methoxyphthalide

3-Methoxybenzoic Acid Pd(OAc)₂, K₂HPO₄

dibromomethane, 140°C
Reaction 6-MethoxyphthalideIntramolecular C-H functionalization Filtration through celite

Column Chromatography
Purification

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 6-Methoxyphthalide.

Potential Biological Activities and Mechanisms of
Action
Given the limited direct biological data on 6-Methoxyphthalide, its potential pharmacological

profile can be inferred from the activities of the broader phthalide class and other methoxy-

substituted aromatic compounds.

Potential Therapeutic Areas
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Neuroprotection: The presence of the phthalide core suggests potential neuroprotective

effects. Like other phthalides, it may mitigate neuronal damage in conditions like ischemic

stroke or neurodegenerative diseases such as Alzheimer's and Parkinson's disease.[1]

Anti-inflammatory Activity: The phthalide structure is associated with anti-inflammatory

properties.[5] 6-Methoxyphthalide could potentially inhibit key inflammatory mediators.

Antimicrobial Effects: As many phthalides exhibit antibacterial and antifungal activity, 6-
Methoxyphthalide is a candidate for investigation as a novel antimicrobial agent.[1]

Anticancer Potential: The antiproliferative activity of some phthalide and naphthalene

derivatives against cancer cell lines suggests that 6-Methoxyphthalide could be explored

for its anticancer properties.[6][7]

Postulated Mechanisms of Action
The mechanisms underlying the potential bioactivities of 6-Methoxyphthalide are likely

multifaceted and may involve:

Modulation of Inflammatory Pathways: Inhibition of enzymes such as cyclooxygenase (COX)

and lipoxygenase (LOX), or modulation of signaling pathways like NF-κB.

Antioxidant Activity: Scavenging of reactive oxygen species (ROS) and reduction of oxidative

stress, which is implicated in numerous diseases.

Interaction with Cellular Receptors and Ion Channels: The methoxy group can influence the

electronic properties of the molecule, potentially affecting its binding affinity to various

biological targets.[5]
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Potential Biological Activities of 6-Methoxyphthalide
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Caption: Postulated mechanisms and therapeutic outcomes of 6-Methoxyphthalide.

Future Research and Drug Development Directions
The study of 6-Methoxyphthalide is in its nascent stages, presenting a fertile ground for

further research and potential drug development. Key areas for future investigation include:

Optimization of Synthesis: Developing a high-yield, scalable, and cost-effective synthetic

route is crucial for producing sufficient quantities for comprehensive biological evaluation.

In Vitro Biological Screening: A broad-based screening of 6-Methoxyphthalide against a

panel of cancer cell lines, bacterial and fungal strains, and in assays for anti-inflammatory

and neuroprotective activity is warranted.

Mechanism of Action Studies: Elucidating the precise molecular targets and signaling

pathways modulated by 6-Methoxyphthalide will be essential for understanding its

therapeutic potential and for guiding lead optimization.
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Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating a library of 6-
Methoxyphthalide derivatives with modifications at various positions will help in identifying

the key structural features required for optimal activity and selectivity.

In Vivo Efficacy and Safety Profiling: Promising candidates from in vitro studies should be

advanced to preclinical animal models to assess their efficacy, pharmacokinetics, and

toxicological profiles.

Conclusion
6-Methoxyphthalide represents an intriguing yet underexplored molecule within the

pharmacologically rich class of phthalides. While direct evidence of its biological activity is

currently limited, the well-established therapeutic properties of related compounds provide a

strong rationale for its investigation as a potential therapeutic agent. This technical guide has

consolidated the available chemical information, proposed a viable synthetic strategy, and

outlined the most promising avenues for future research. It is hoped that this document will

serve as a valuable resource and a catalyst for further exploration into the therapeutic potential

of 6-Methoxyphthalide and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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